Cas no 90313-43-2 (Benzenamine, N,N-diethyl-4-isocyanato-3-methyl-)

• Product Name: Benzenamine, N,N-diethyl-4-isocyanato-3-methyl-
• CAS No: 90313-43-2
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 789499
• PubChem ID: 13008440
• Update Time: 2025-04-19

Benzenamine, N,N-diethyl-4-isocyanato-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-diethyl-4-isocyanato-3-methyl-
• N,N-diethyl-4-isocyanato-3-methylaniline
• 90313-43-2
• DTXSID50514905
• SCHEMBL6740390

• Inchi： 1S/C12H16N2O/c1-4-14(5-2)11-6-7-12(13-9-15)10(3)8-11/h6-8H,4-5H2,1-3H3
• InChI Key： HMJKHJPCGGKRKQ-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC(=CC=1C)N(CC)CC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.7Ų